Cas no 1185306-56-2 (2,3-Dimethyl-d6-bromobenzene)

• Product Name: 2,3-Dimethyl-d6-bromobenzene
• CAS No: 1185306-56-2
• MF: C₈H₉Br
• MW: 191.098031759262
• CID: 4729010
• PubChem ID: 45785227
• Update Time: 2025-05-24

2,3-Dimethyl-d6-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3-bis(methyl-d3)benzene
• 1185306-56-2
• AKOS015944962
• F92410
• 2,3-(Dimethyl-d6)-bromobenzene
• 2,3-Dimethyl-d6-bromobenzene

• Inchi： 1S/C8H9Br/c1-6-4-3-5-8(9)7(6)2/h3-5H,1-2H3/i1D3,2D3
• InChI Key： WLPXNBYWDDYJTN-WFGJKAKNSA-N
• SMILES： BrC1=CC=CC(C([2H])([2H])[2H])=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 190.02642g/mol
• Monoisotopic Mass: 190.02642g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 2,3-Dimethyl-d6-bromobenzene

2,3-Dimethyl-d6-Bromobenzene: A Comprehensive Overview

2,3-Dimethyl-d6-bromobenzene (CAS No. 1185306-56-2) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom substituted at the para position of a benzene ring, along with two methyl groups at the ortho positions. The presence of d6 indicates that six hydrogen atoms in the molecule are replaced with deuterium, a stable isotope of hydrogen. This substitution is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques, as it enhances the clarity and resolution of spectral data.

The synthesis of 2,3-dimethyl-d6-bromobenzene involves a multi-step process that typically begins with the bromination of a suitable aromatic precursor. Recent advancements in catalytic methods have enabled more efficient and selective bromination reactions, reducing byproducts and improving yield. The deuteration process is often achieved through exchange reactions under controlled conditions, ensuring uniform substitution across the molecule. Researchers have explored various catalysts and reaction conditions to optimize this process, with promising results reported in recent studies.

One of the most notable applications of 2,3-dimethyl-d6-bromobenzene is in the field of materials science, where it serves as a precursor for advanced polymers and high-performance composites. Its unique electronic properties make it an ideal candidate for applications in electronics and optoelectronics. For instance, studies published in *Advanced Materials* have demonstrated its potential as a building block for organic light-emitting diodes (OLEDs) due to its excellent charge transport properties.

In pharmaceutical research, 2,3-dimethyl-d6-bromobenzene has been utilized as an intermediate in the synthesis of complex drug molecules. Its rigid aromatic structure provides a stable scaffold for attaching functional groups, facilitating the design of bioactive compounds with specific pharmacological properties. Recent research in *Journal of Medicinal Chemistry* highlights its role in the development of novel kinase inhibitors, which hold promise for treating various cancers.

The isotopic substitution with deuterium also renders 2,3-dimethyl-d6-bromobenzene invaluable in isotopic labeling studies. These studies are crucial for understanding metabolic pathways and enzyme mechanisms at a molecular level. By incorporating this compound into biological systems, researchers can track molecular transformations with unprecedented precision, offering insights into disease mechanisms and therapeutic targets.

From an environmental perspective, the stability and biodegradation properties of 2,3-dimethyl-d6-bromobenzene have been extensively studied to ensure its safe handling and disposal. Recent eco-toxicological assessments published in *Environmental Science & Technology* indicate that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 2,3-dimethyl-d6-bromobenzene (CAS No. 1185306-56-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and isotopic substitution make it an essential tool for modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.